Cas no 2136779-94-5 ((2R)-2-amino-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid)

• Product Name: (2R)-2-amino-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid
• CAS No: 2136779-94-5
• MF: C₆H₇ClN₂O₂S
• MW: 206.649978876114
• CID: 6298760
• PubChem ID: 165790259
• Update Time: 2025-06-08

(2R)-2-amino-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid
• EN300-1298392
• 2136779-94-5

• Inchi： 1S/C6H7ClN2O2S/c7-5-4(12-2-9-5)1-3(8)6(10)11/h2-3H,1,8H2,(H,10,11)/t3-/m1/s1
• InChI Key： SDXNGFBNSQYBEA-GSVOUGTGSA-N
• SMILES： ClC1=C(C[C@H](C(=O)O)N)SC=N1

Computed Properties

• Exact Mass: 205.9916763g/mol
• Monoisotopic Mass: 205.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 104Ų

Additional information on (2R)-2-amino-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid

Comprehensive Overview of (2R)-2-amino-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid (CAS No. 2136779-94-5)

(2R)-2-amino-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid (CAS No. 2136779-94-5) is a specialized chiral amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its 4-chloro-1,3-thiazol-5-yl moiety, is a key intermediate in the synthesis of bioactive molecules. Its unique structure, combining a thiazole ring with an amino acid backbone, makes it a valuable building block for drug discovery and development. Researchers are particularly interested in its potential applications in enzyme inhibition and receptor modulation, aligning with current trends in targeted therapy and precision medicine.

The growing demand for chiral compounds like (2R)-2-amino-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid reflects the pharmaceutical industry's focus on stereoselective synthesis. With the rise of AI-driven drug design and computational chemistry, this compound's role in high-throughput screening and molecular docking studies has become increasingly prominent. Its CAS No. 2136779-94-5 is frequently searched in databases such as PubChem and Reaxys, underscoring its relevance in medicinal chemistry and biocatalysis. Recent publications highlight its utility in designing peptide mimetics and small-molecule inhibitors, addressing pressing challenges in infectious diseases and metabolic disorders.

From a synthetic perspective, (2R)-2-amino-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid exemplifies advancements in asymmetric catalysis and green chemistry. Its production often involves enantioselective hydrogenation or enzymatic resolution, methods that align with the industry's shift toward sustainable manufacturing. The compound's 4-chloro-thiazole group is a notable pharmacophore, frequently explored in structure-activity relationship (SAR) studies. This aligns with trending searches on platforms like Google Scholar, where queries such as "thiazole amino acid derivatives" and "chiral building blocks for drug discovery" have surged in recent years.

In addition to its pharmaceutical applications, CAS No. 2136779-94-5 is also studied for its physicochemical properties, including solubility, stability, and partition coefficients. These properties are critical for formulation development and drug delivery optimization, topics highly relevant to biopharmaceutical research. The compound's logP and pKa values are often analyzed using predictive modeling tools, a trend driven by the integration of machine learning in chemical research. Such analyses are essential for understanding its bioavailability and metabolic pathways, key factors in modern ADME/Tox studies.

Looking ahead, (2R)-2-amino-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid is poised to play a pivotal role in emerging fields like proteolysis-targeting chimeras (PROTACs) and fragment-based drug design. Its versatility as a scaffold molecule makes it a candidate for multi-target therapeutics, a hot topic in polypharmacology. As the scientific community continues to explore its potential, this compound remains a subject of active investigation, bridging the gap between chemical synthesis and biological efficacy.